Cas no 594810-92-1 (Ethanone, 1-(1,3-benzodioxol-4-yl)-2-bromo-)

• Product Name: Ethanone, 1-(1,3-benzodioxol-4-yl)-2-bromo-
• CAS No: 594810-92-1
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• CID: 1615158
• Update Time: 2024-09-11

Ethanone, 1-(1,3-benzodioxol-4-yl)-2-bromo- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1,3-benzodioxol-4-yl)-2-bromo-

• Inchi： 1S/C9H7BrO3/c10-4-7(11)6-2-1-3-8-9(6)13-5-12-8/h1-3H,4-5H2
• InChI Key： LPFZTAOYCBBINP-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C2C(=CC=C1)OCO2)CBr

Computed Properties

• Exact Mass: 241.95781

Experimental Properties

• Density: 1.672±0.06 g/cm3(Predicted)
• Melting Point: 75-77 °C(Solv: hexane (110-54-3); ethyl acetate (141-78-6))
• Boiling Point: 330.0±42.0 °C(Predicted)
• PSA: 35.53